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Compound of Interest

Compound Name: Delavinone

Cat. No.: B12416197

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Delavirdine, a non-nucleoside reverse transcriptase inhibitor,

requires careful management due to its potential hazards. This document provides a

comprehensive guide to the safe disposal of Delavirdine mesylate, grounded in safety data

sheet (SDS) information and general best practices for pharmaceutical waste management.

Hazard Profile of Delavirdine Mesylate
Before handling Delavirdine mesylate, it is crucial to be aware of its associated hazards. The

following table summarizes the key hazard information compiled from safety data sheets.
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Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Waste Handling and Personal Protective Equipment
(PPE)
Given the hazardous nature of Delavirdine mesylate, stringent safety measures must be in

place during handling and disposal.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.[1]

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator.[1]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[1]

Handling Procedures for Waste:

Avoid Dust Generation: Handle solid Delavirdine mesylate in a way that minimizes the

creation of dust.
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Ventilation: Work in a well-ventilated area, such as a chemical fume hood, especially when

handling larger quantities or if there is a risk of aerosol formation.[1]

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1] Contaminated clothing should be removed and laundered before reuse.[1]

Disposal Plan for Delavirdine Mesylate
The disposal of Delavirdine mesylate should be carried out in accordance with institutional,

local, and national regulations for hazardous chemical waste.

Step-by-Step Disposal Procedure:

Waste Segregation:

Collect all solid Delavirdine mesylate waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed container.

Solutions containing Delavirdine mesylate should be collected in a separate, sealed, and

appropriately labeled waste container.

Waste Inactivation (where feasible and safe):

While specific chemical inactivation protocols for Delavirdine are not readily available, for

trace amounts on surfaces, decontamination with a suitable laboratory detergent followed

by rinsing may be appropriate.

Packaging for Disposal:

Ensure waste containers are in good condition and properly sealed to prevent leaks or

spills.

Label the waste container clearly with "Hazardous Waste," the name of the chemical

("Delavirdine Mesylate"), and any other information required by your institution's

environmental health and safety (EHS) department.

Final Disposal:
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Transfer the sealed waste container to your institution's designated hazardous waste

storage area.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Incineration is often the preferred method for pharmaceutical waste.[2]

For small residual amounts in original containers (e.g., in a research lab setting):

Follow the FDA and DEA guidance for the disposal of non-flush list medicines as a last resort

if a take-back program or hazardous waste disposal service is not available.[3][4]

Do not flush down the toilet or drain unless specifically instructed to do so.

Remove the drug from its original container.

Mix the Delavirdine with an unpalatable substance such as dirt, cat litter, or used coffee

grounds.[3][4] This makes the drug less appealing to children and pets and

unrecognizable to anyone who might intentionally go through the trash.

Place the mixture in a sealed plastic bag or other container to prevent it from leaking.[3][4]

Dispose of the sealed container in the household trash.[3]

Scratch out all personal information on the prescription label of the empty container to

protect your privacy.[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Delavirdine mesylate in a laboratory setting.
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Start: Delavirdine Waste Generated

Large Quantity or Bulk Material?

Trace Contamination (e.g., glassware)?

No

Collect in Labeled Hazardous Waste Container

Yes

Small Residual Amount in Original Container?

No

Decontaminate with Appropriate Solvent/Detergent

Yes

Mix with Undesirable Substance, Seal, and Dispose in Trash

Yes

End: Proper Disposal Complete

No

Contact Environmental Health & Safety (EHS) for Pickup

Click to download full resolution via product page

Disposal Decision Workflow for Delavirdine Mesylate

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Delavirdine mesylate, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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